N-{[4-(2-chlorophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-8-yl]carbonyl}glycine

• IUPAC Name: 2-[[4-(2-chlorophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-carbonyl]amino]acetic acid
• InChI: InChI=1S/C21H19ClN2O3/c22-17-7-2-1-4-15(17)20-14-6-3-5-13(14)16-10-12(8-9-18(16)24-20)21(27)23-11-19(25)26/h1-5,7-10,13-14,20,24H,6,11H2,(H,23,27)(H,25,26)
• InChI Key: LOWRMFOZCMJCQZ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C2C=C(C=C3)C(=O)NCC(=O)O)C4=CC=CC=C4Cl
• Molecular Formula: C21H19ClN2O3
• Molecular Weight: 382.8 g/mol

Description

The compound “N-{[4-(2-chlorophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-8-yl]carbonyl}glycine” is a complex organic molecule. It contains a quinoline core, which is a type of heterocyclic compound. Quinolines have a wide range of biological properties like antibacterial, antifungal, anticonvulsant, anti-inflammatory, anti-HIV, anticancer, and analgesic activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The quinoline core, for example, is a bicyclic structure consisting of a benzene ring fused to a pyridine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Quinolines can undergo a variety of reactions, including electrophilic substitution, nucleophilic substitution, and reduction.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical activity of the compound. For example, many quinoline derivatives exhibit their biological activity by interacting with cellular targets, such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Quinoline derivatives are a focus of ongoing research due to their wide range of biological activities. Future research may involve the synthesis of new quinoline derivatives, the investigation of their biological activities, and the development of methods to synthesize them more efficiently.